Cas no 6938-38-1 (Benzoic acid,4-methoxy-, 1-methylethyl ester)
6938-38-1 structure
Product Name:Benzoic acid,4-methoxy-, 1-methylethyl ester
CAS No:6938-38-1
MF:C11H14O3
MW:194.227063655853
CID:521026
PubChem ID:243786
Update Time:2025-04-19
Benzoic acid,4-methoxy-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-methoxy-, 1-methylethyl ester
- iso-propyl 4-methoxybenzoate
- 4-Methoxy-benzoesaeure-isopropylester
- 4-methoxy-benzoic acid isopropyl ester
- isopropyl 4-methoxybenzoate
- isopropyl p-methoxybenzoate
- isopropyl p-metoxybenzoate
- isopropyll 4-methoxybenzoate
- DTXSID20989166
- SCHEMBL5106640
- NSC-53954
- 4-Methoxybenzoic acid, isopropyl ester
- 6938-38-1
- NSC53954
- Isopropyl 4-methoxybenzoate #
- propan-2-yl 4-methoxybenzoate
- UVCWQNZMIZWZOH-UHFFFAOYSA-N
- AKOS008947941
-
- Inchi: 1S/C11H14O3/c1-8(2)14-11(12)9-4-6-10(13-3)7-5-9/h4-8H,1-3H3
- InChI Key: UVCWQNZMIZWZOH-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=CC=1)OC)=O)C(C)C
Computed Properties
- Exact Mass: 194.09400
- Monoisotopic Mass: 194.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53000
- LogP: 2.26040
Benzoic acid,4-methoxy-, 1-methylethyl ester Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
6938-38-1 (Benzoic acid,4-methoxy-, 1-methylethyl ester) Related Products
- 94-30-4(Ethyl 4-methoxybenzoate)
- 35826-59-6(4-Isopropoxybenzoic Acid Methyl Ester)
- 794-94-5(4-Methoxybenzoic Anhydride)
- 56441-55-5(Ethyl 4-(benzyloxy)benzoate)
- 23676-09-7(Ethyl 4-ethoxybenzoate)
- 4191-73-5(Isopropyl Parahydroxybenzoate)
- 10259-22-0(ETHYL 3-METHOXYBENZOATE)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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